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Compound of Interest

Compound Name: 2-Methyl-3-oxopentanal

Cat. No.: B8733905

Audience: Researchers, scientists, and drug development professionals.

This guide provides essential safety and logistical information for handling 2-Methyl-3-
oxopentanal, including personal protective equipment (PPE) recommendations, operational
procedures, and disposal plans to ensure a safe laboratory environment.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 2-Methyl-3-oxopentanal is
provided below. This information is critical for understanding its potential hazards and for
implementing appropriate safety measures.

Property Value

Molecular Formula C6H1002[1][2][3]

Molecular Weight 114.14 g/mol [1][2]

Boiling Point 50 °C (at 1 Torr)[1]

Density 0.932 £ 0.06 g/cm? (Predicted)[1]
CAS Number 14848-68-1[1][2]

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8733905?utm_src=pdf-interest
https://www.benchchem.com/product/b8733905?utm_src=pdf-body
https://www.benchchem.com/product/b8733905?utm_src=pdf-body
https://www.benchchem.com/product/b8733905?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-oxopentanal
https://www.molport.com/shop/compound/Molport-022-364-741
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-oxopentanal
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-oxopentanal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8733905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Given the presence of both aldehyde and ketone functional groups, a stringent approach to
personal protection is necessary. The following table outlines the recommended PPE for

handling 2-Methyl-3-oxopentanal, based on general guidelines for hazardous chemicals and
aldehydes.
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Body Part

Recommended Protection

Specifications and Best
Practices

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Avoid latex
gloves as they may offer
insufficient protection against
organic chemicals.[4][5]
Always inspect gloves for tears
or punctures before use.
Change gloves immediately if

contaminated.

Eyes

Chemical splash goggles and
face shield

Wear chemical splash goggles
that meet ANSI Z87.1
standards. A face shield should
be worn over goggles when
there is a significant risk of
splashing.[4][6]

Body

Flame-resistant lab coat and

chemical-resistant apron

A Nomex® or equivalent
flame-resistant lab coat should
be worn over cotton clothing.
[6] For procedures with a high
splash risk, a chemical-
resistant apron is also

required.[4]

Respiratory

Fume hood or respirator

All work with 2-Methyl-3-
oxopentanal should be
conducted in a certified
chemical fume hood to
minimize inhalation exposure.
If a fume hood is not available
or during a large-scale spill, a
NIOSH-approved respirator
with an organic vapor cartridge

is mandatory.[6][7]
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Shoes should fully cover the
Feet Closed-toe, chemical-resistant feet and be made of a material
ee
shoes that is not permeable to

chemicals.[4][6]

Experimental Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for the safe handling of 2-
Methyl-3-oxopentanal in a laboratory setting. Adherence to this workflow is crucial to minimize

exposure and prevent accidents.
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Caption: Workflow for Safe Handling of 2-Methyl-3-oxopentanal.
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Disposal Plan

Proper disposal of 2-Methyl-3-oxopentanal and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Chemical Waste: Unused or waste 2-Methyl-3-oxopentanal should be collected in a
designated, properly labeled, and sealed container for hazardous chemical waste. This
container should be stored in a well-ventilated area away from incompatible materials.

Contaminated Materials: All disposable items that have come into contact with 2-Methyl-3-
oxopentanal, such as gloves, paper towels, and pipette tips, must be disposed of in a
designated solid hazardous waste container.

Disposal Vendor: All chemical waste must be disposed of through a licensed hazardous
waste disposal company.[8][9] Follow all local, state, and federal regulations for chemical
waste disposal.

By adhering to these safety protocols and handling procedures, researchers can minimize the

risks associated with the use of 2-Methyl-3-oxopentanal in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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